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Compound of Interest

Compound Name: Delta 7-avenasterol

Cat. No.: B14871496

This guide provides comprehensive safety protocols and logistical plans for the handling and
disposal of Delta 7-avenasterol, tailored for researchers, scientists, and drug development
professionals. While Delta 7-avenasterol is not classified as a hazardous substance for
transport, adherence to rigorous laboratory safety practices is essential to ensure a safe
working environment and maintain the integrity of your research.[1][2]

Chemical and Physical Properties

A summary of the key physical and chemical properties of Delta 7-avenasterol is provided
below.

Property Value
Chemical Formula C29H4s0
Molecular Weight 412.7 g/mol
Physical State Solid powder

Soluble in DMSO.[3] Chloroform,
Solubility Dichloromethane, Ethyl Acetate, Acetone, etc.[4]

[5]

Storage Temperature Long-term: -20°C; Short-term: 2-8°C[1][3][4]

Stable under recommended storage conditions.

Stability
[1]
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Personal Protective Equipment (PPE)

A thorough risk assessment should be conducted for each specific experimental protocol. The

following table outlines the minimum recommended PPE for handling Delta 7-avenasterol,

with enhanced precautions for procedures involving fine powders or the potential for

aerosolization.

Activity

Recommended PPE

Rationale

General Handling

 Laboratory coate Safety
glasses with side shieldse

Nitrile gloves

Provides a basic barrier
against skin contact and eye
splashes during routine
handling.

Weighing and Dispensing

(Powders)

« Full-face respirator or a
combination of safety goggles
and a face shields Disposable
gown with closed cuffse Double
nitrile glovese Disposable

sleeve covers

Minimizes the risk of inhaling
fine particles and prevents skin
contact with the powder.
Double gloving provides an

additional layer of protection.

Solution Preparation

» Chemical fume hood or other
ventilated enclosures
Laboratory coate Safety
glasses with side shields or
chemical splash gogglese

Single pair of nitrile gloves

Reduces the risk of splashes
and spills, and contains any
potential vapors from the

solvent.

Operational Plan for Safe Handling

Adherence to a strict operational plan is crucial for minimizing exposure and preventing

contamination.

1. Preparation:

» Designated Area: All work involving Delta 7-avenasterol powder should be conducted in a

designated area, such as a certified chemical fume hood or a ventilated balance enclosure,

to control the dispersal of fine particles.
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Spill Kit: Ensure a well-stocked chemical spill kit is readily accessible.

Waste Containers: Have clearly labeled, dedicated waste containers for solid and liquid
waste contaminated with Delta 7-avenasterol.

. Weighing and Dispensing:

Containment: When weighing the solid, use a tared weigh paper or a container within a
chemical fume hood or ventilated enclosure.

Minimize Dust: Handle the powder gently to minimize the creation of airborne dust.
. Solution Preparation:

Solvent Addition: Slowly add the solvent to the solid to prevent splashing.

Sealing: Ensure the container is securely sealed before removing it from the fume hood.
. Post-Handling:

Decontamination: Thoroughly decontaminate all surfaces, glassware, and equipment that
have come into contact with Delta 7-avenasterol using an appropriate solvent.

Hand Washing: Wash hands thoroughly with soap and water after handling the compound
and before leaving the laboratory.[1]

First Aid Measures

In the event of exposure, follow these first aid procedures:
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Exposure Route First Aid Measures

Move the individual to fresh air. If breathing is

difficult, administer oxygen. If breathing has

Inhalation . e I
stopped, provide artificial respiration. Seek
medical attention.[1]
Immediately flush the affected area with copious
Skin Contact amounts of water. Remove contaminated

clothing and shoes. Seek medical attention.[1]

Check for and remove any contact lenses.

Immediately flush the eyes with plenty of water
Eye Contact ] ) )

for at least 15 minutes, ensuring to lift the upper

and lower eyelids. Seek medical attention.[1]

) Do NOT induce vomiting. Wash out the mouth
Ingestion ) ) )
with water. Seek medical attention.[1]

Disposal Plan

Proper disposal of Delta 7-avenasterol and contaminated materials is essential to prevent
environmental contamination.

[EEN

. Waste Segregation:

o Collect all materials contaminated with Delta 7-avenasterol, including unused solid
compound, solutions, contaminated gloves, weigh papers, and pipette tips, in a dedicated
and clearly labeled hazardous waste container.

2. Container Labeling:

e The waste container must be labeled as "Hazardous Waste" and include the full chemical
name "Delta 7-avenasterol".

3. Disposal Procedure:

» Dispose of the waste through a certified hazardous waste disposal service in accordance
with all local, state, and federal regulations.[1]
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» Do not dispose of Delta 7-avenasterol down the drain or in the regular trash.

4. Empty Containers:

e Thoroughly rinse empty containers with a suitable solvent. The rinsate should be collected
and disposed of as hazardous waste. Once clean, the container can be disposed of in the
regular trash after defacing the label.

Click to download full resolution via product page

Caption: Safe handling workflow for Delta 7-avenasterol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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handling-delta-7-avenasterol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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